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Compound of Interest

Compound Name: Clofenotane

Cat. No.: B1669920

For immediate release

This document provides essential safety and logistical information for the proper disposal of
clofenotane, commonly known as DDT. It is intended for researchers, scientists, and drug
development professionals to ensure safe handling and compliance with hazardous waste
regulations. Due to its classification as a persistent organic pollutant and potential carcinogen,
clofenotane requires specialized disposal procedures.[1][2][3] On-site treatment by laboratory
personnel is not recommended; instead, a licensed hazardous waste disposal service must be
utilized.[4]

Immediate Safety and Handling Precautions

Clofenotane is a hazardous substance that necessitates careful handling in a laboratory
setting.[1] All personnel must adhere to the following safety protocols to minimize exposure
risk.

Personal Protective Equipment (PPE):
o Gloves: Chemical-resistant gloves are mandatory.
o Eye Protection: Safety glasses or goggles must be worn.

o Lab Coat: A protective lab coat is required to prevent skin contact.
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» Respiratory Protection: In case of potential dust or aerosol inhalation, a properly fitted
respirator is necessary.[1]

Handling:

e Work in a well-ventilated area, preferably within a chemical fume hood.[1]

e Avoid generating dust.[1]

o Thoroughly wash hands and any exposed skin after handling, even if gloves were worn.[1]

Occupational Exposure Limits

The following table summarizes the workplace exposure limits for clofenotane (DDT) as
established by various regulatory agencies. These values are crucial for assessing and
managing inhalation exposure risks in the laboratory.

Exposure Limit (8-hour
Agency . . Notes
Time-Weighted Average)

Includes a skin notation,

Occupational Safety and 1 mglm? indicating the potential for

Health Administration (OSHA) significant absorption through
the skin.[5]

National Institute for Recommends treating

Occupational Safety and 0.5 mg/m3 clofenotane as a potential

Health (NIOSH) occupational carcinogen.[6]

American Conference of
Governmental Industrial 1 mg/m3
Hygienists (ACGIH)

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe preparation and disposal of
clofenotane waste from a laboratory.

e Containerization:
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o Place clofenotane waste in a designated, leak-proof, and sealable container.

o Inspect the container to ensure it is free from damage or leaks.

e Labeling:
o Clearly label the container with "Hazardous Waste: Clofenotane (DDT)".
o Include the full chemical name: Dichlorodiphenyltrichloroethane.
o Ensure the original label, if present, is not obscured.

o Storage:

o Store the sealed and labeled container in a designated, secure, and well-ventilated
hazardous waste storage area.

o This area should be locked to prevent unauthorized access.
e Engage a Licensed Disposal Service:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company.

o Inform them of the nature and quantity of the clofenotane waste.
o Follow their specific instructions for pickup and transportation.

Disposal Methodologies

While on-site disposal is not recommended, it is important to be aware of the approved
industrial methods for clofenotane destruction. The primary and most effective method is high-
temperature incineration.
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Parameter Value Reference
Incineration Temperature 850°C to 1200°C [718]
Residence Time Minimum of 2 seconds [7119]
Destruction Efficiency Greater than 99.99% [7]

Other methods that have been investigated for DDT degradation include chemical treatment
and biodegradation, but these are not suitable for routine laboratory disposal.[4][10][11]

Clofenotane Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of clofenotane
from a laboratory setting.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of clofenotane waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. nj.gov [nj.gov]
e 2. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

» 3. DDT - Wikipedia [en.wikipedia.org]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=9101Y7J0.TXT
https://www.bionicsscientific.com/blog/high-temperature-incineration-work/
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=9101Y7J0.TXT
https://www.epd.gov.hk/epd/english/environmentinhk/waste/prob_solutions/WFdev_IWMFtech.html
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=9101Y7J0.TXT
https://www.guidechem.com/encyclopedia/clofenotane-dic17.html
https://pubmed.ncbi.nlm.nih.gov/3674869/
https://www.hilarispublisher.com/open-access/biodegradation-of-ddt-2165-8064.1000183.pdf
https://www.benchchem.com/product/b1669920?utm_src=pdf-body
https://www.benchchem.com/product/b1669920?utm_src=pdf-body
https://www.benchchem.com/product/b1669920?utm_src=pdf-body-img
https://www.benchchem.com/product/b1669920?utm_src=pdf-body
https://www.benchchem.com/product/b1669920?utm_src=pdf-custom-synthesis
https://nj.gov/health/eoh/rtkweb/documents/fs/0596.pdf
https://ntp.niehs.nih.gov/sites/default/files/ntp/roc/content/profiles/dichlorodiphenyltrichloroethane.pdf
https://en.wikipedia.org/wiki/DDT
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

4. Page loading... [guidechem.com]

5. 1988 OSHA PEL Project - Dichlorodiphenyltrichloroethane (DDT) | NIOSH | CDC
[archive.cdc.gov]

e« 6.DDT - IDLH | NIOSH | CDC [cdc.gov]

e 7. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

8. bionicsscientific.com [bionicsscientific.com]

e 9. Problems & Solutions | Environmental Protection Department [epd.gov.hkK]

e 10. Biodegradation of DDT [1,1,1-trichloro-2,2-bis(4-chlorophenyl)ethane] by the white rot
fungus Phanerochaete chrysosporium - PubMed [pubmed.ncbi.nim.nih.gov]

e 11. hilarispublisher.com [hilarispublisher.com]

 To cite this document: BenchChem. [Proper Disposal of Clofenotane (DDT): A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669920#clofenotane-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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